Cas no 854859-30-6 (Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate)

• Product Name: Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate
• CAS No: 854859-30-6
• MF: C₁₆H₂₂O₆
• MW: 310.342285633087
• MDL: MFCD09801965
• CID: 1838135
• PubChem ID: 24727698
• Update Time: 2025-05-21

Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-oxo-5-(2,3,4-trimethoxyphenyl)pentanoate
• LogP
• Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate
• ETHYL5-(2,3,4-TRIMETHOXYPHENYL)-5-OXOVALERATE
• 854859-30-6
• DTXSID50645849
• AKOS016023422
• DB-220672
• MFCD09801965

• MDL： MFCD09801965
• Inchi： 1S/C16H22O6/c1-5-22-14(18)8-6-7-12(17)11-9-10-13(19-2)16(21-4)15(11)20-3/h9-10H,5-8H2,1-4H3
• InChI Key： DKQYOMVHIPCFOJ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=CC=1C(CCCC(=O)OCC)=O)OC)OC

Computed Properties

• Exact Mass: 310.14163842g/mol
• Monoisotopic Mass: 310.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate

Recent Advances in the Study of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate (CAS: 854859-30-6)

Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate (CAS: 854859-30-6) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of cancer and inflammatory diseases. This research brief aims to summarize the latest findings related to this compound and its implications for drug development.

The compound, characterized by its trimethoxyphenyl and oxovalerate moieties, has been investigated for its ability to modulate key cellular pathways. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role as a potent inhibitor of tubulin polymerization, a mechanism shared by several anticancer agents. The study demonstrated that Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate effectively disrupts microtubule dynamics, leading to cell cycle arrest and apoptosis in various cancer cell lines, including breast and lung cancer models.

Further research has explored the compound's anti-inflammatory properties. A recent preprint on bioRxiv reported that Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. This effect was attributed to the compound's interaction with the NF-κB signaling pathway, suggesting its potential as a lead compound for developing novel anti-inflammatory therapies.

In addition to its biological activities, advancements in the synthetic methodology of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate have been reported. A 2024 paper in Organic Letters described an optimized, high-yield synthesis route using a Pd-catalyzed coupling reaction, which improves scalability and reduces production costs. This development is critical for facilitating further preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's unique chemical structure and multifaceted biological activities position it as a valuable candidate for continued investigation in the field of chemical biology and drug discovery.

In conclusion, Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate (CAS: 854859-30-6) represents a promising scaffold for the development of novel anticancer and anti-inflammatory agents. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological profile, paving the way for potential clinical applications.